Cas no 13588-95-9 (H-Leu-val-OH)

H-Leu-val-OH Properties

Names and Identifiers

• L-Valine, L-leucyl-
• H-Leu-Val-OH
• LEU-VAL CRYSTALLINE
• Leu-Val-OH
• L-leucyl-L-valine
• NH2LeuValOH
• N-L-Leucyl-L-valin
• N-L-leucyl-L-valine
• N-Leucylvaline
• LEU-VAL
• L-Leu-L-Val-OH
• leucylvaline
• (S)-2-((S)-2-Amino-4-methylpentanamido)-3-methylbutanoic acid
• L-Leu-L-Val
• L-Valine,L-leucyl-
• MDSUKZSLOATHMH-IUCAKERBSA-N
• LV
• 7192AH
• BC4265926
• (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-methylbutanoic acid
• L-V
• CS-0145071
• DTXSID80929169
• MFCD00038285
• 13588-95-9
• DS-3264
• CHEBI:73579
• L-Leucyl-L-Valine
• CHEMBL1222155
• AKOS010421665
• Q27141751
• A927485
• SCHEMBL3057413
• leu-valcrystalline
• Leu-Val-OH≥ 99% (HPLC)
• (2S)-2-[[(2S)-2-azaniumyl-4-methylpentanoyl]amino]-3-methylbutanoate
• H-LEU-VAL-OH
• DB-230586
• Leu-Val
• L-LEUCYL-L-VALINE
• N-L-Leucyl-L-valine
• +Expand

• MDL： MFCD00038285
• InChIKey： MDSUKZSLOATHMH-IUCAKERBSA-N
• Inchi： 1S/C11H22N2O3/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16)/t8-,9-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])N([H])[C@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 230.16300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 230.16304257g/mol
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 1.67640
• PSA: 92.42000
• Boiling Point: 421.9°C at 760 mmHg
• Solubility: Slightly soluble (21 g/l) (25 º C),
• Density: 1.066±0.06 g/cm3 (20 ºC 760 Torr),